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Compound of Interest

Compound Name: TK-216

Cat. No.: B1574700 Get Quote

Disclaimer: As of December 2025, a specific Safety Data Sheet (SDS) with established

disposal procedures for the research compound TK-216, a small molecule inhibitor of the E26

transformation-specific (ETS) family of oncoproteins, is not publicly available. This is common

for novel research chemicals. Therefore, the following guidance is based on established best

practices for the handling and disposal of potent, potentially cytotoxic, and uncharacterized

small molecule inhibitors in a laboratory setting.

Researchers, scientists, and drug development professionals must treat TK-216 as a

potentially hazardous chemical of unknown toxicity. It is imperative to consult your institution's

Environmental Health and Safety (EHS) department for specific guidance and to ensure full

compliance with all federal, state, and local regulations. Under no circumstances should this

chemical be disposed of down the drain or in regular trash[1][2][3].

Immediate Safety and Handling Precautions
Proper handling is critical to minimize exposure and prevent contamination. All personnel must

be trained on the potential hazards and proper handling procedures before working with TK-
216.

Personal Protective Equipment (PPE): Always wear appropriate PPE when handling TK-216.

This includes, but is not limited to:

A lab coat or gown
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Safety goggles or a face shield

Chemical-resistant gloves (double-gloving is recommended)

Engineering Controls:

Handle the compound in a well-ventilated area, preferably within a certified chemical fume

hood, to minimize inhalation exposure[1][3].

Storage:

Store TK-216 in a cool, dry, and well-ventilated location, away from incompatible materials.

The container must be clearly labeled with the full chemical name and any known hazard

information.

Utilize secondary containment to prevent spills[1].

Waste Segregation and Container Management
Proper segregation and containment of waste are fundamental for safe disposal. All materials

that come into contact with TK-216 must be treated as hazardous waste[4][5].
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Waste Type Container Requirement
Handling and Labeling
Instructions

Solid Waste

A designated, leak-proof

hazardous waste container

with a secure lid, lined with a

chemically resistant bag (e.g.,

a red cytotoxic waste

container)[6].

For: Contaminated PPE

(gloves, disposable lab coats),

pipette tips, tubes, vials, weigh

paper, and absorbent materials

from spill cleanups. Label

container with "Hazardous

Waste," "Cytotoxic Waste,"

"TK-216," and the date waste

was first added[3][7].

Liquid Waste

A designated, sealed, and

chemically compatible

hazardous waste container

(e.g., glass or high-density

polyethylene for organic

solvents). Must be leak-

proof[1][7].

For: Unused stock solutions,

working solutions, and the first

solvent rinse of "empty"

containers. Do not mix

incompatible chemicals. Label

container with "Hazardous

Waste," "TK-216," full names

of all solvents, and their

approximate percentages[1].

Sharps Waste

A designated, puncture-proof

sharps container specifically

for cytotoxic or hazardous

chemical waste (often yellow

or red)[6][8].

For: Needles, syringes, or

other contaminated sharps.

The container must be clearly

labeled with "Cytotoxic Sharps

Waste" and "TK-216"[6].

Step-by-Step Disposal Protocol
The disposal of TK-216 must be managed through your institution's hazardous waste

program[1].

Experimental Protocol: Decontamination of Non-Disposable Glassware

Initial Rinse:
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Perform an initial rinse of the contaminated glassware with a small amount of a suitable

solvent that is known to dissolve TK-216.

Collect this first rinsate in the designated hazardous liquid waste container[5][7].

Second Rinse:

Perform a second rinse with the same solvent.

Collect this second rinsate in the same hazardous liquid waste container.

Washing:

Wash the glassware with an appropriate laboratory detergent and hot water.

Final Rinse:

Rinse the glassware thoroughly with deionized water.

The wash water and final rinse from steps 3 and 4 may be disposed of down the drain,

pending institutional policy.

On-Site Waste Accumulation and Disposal:

Segregation: At the point of generation, correctly segregate all TK-216 waste into the

appropriate solid, liquid, or sharps containers as detailed in the table above[7].

Container Management: Keep all waste containers securely closed except when adding

waste. Do not overfill containers; they should be sealed when approximately three-quarters

full[4][9].

Storage: Store waste containers in a designated and secure Satellite Accumulation Area

(SAA) within the laboratory. This area must be at or near the point of generation and should

have secondary containment[1][9][10].

Arrange for Disposal: Follow your institution's specific procedures for requesting a chemical

waste pickup from the EHS department. Provide them with all available information about the
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compound and its solvents[1][3]. Final disposal of cytotoxic waste often involves incineration

or chemical neutralization[8].

TK-216 Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of waste

generated from laboratory activities involving TK-216.

Waste Generation
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Hazardous Waste Pickup

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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